N-(3,4-dichlorophenyl)-4-(pyridazin-3-yloxy)piperidine-1-carboxamide
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Description
N-(3,4-dichlorophenyl)-4-(pyridazin-3-yloxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H16Cl2N4O2 and its molecular weight is 367.23. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction with CB1 Cannabinoid Receptor
N-(3,4-dichlorophenyl)-4-(pyridazin-3-yloxy)piperidine-1-carboxamide has been studied for its interaction with the CB1 cannabinoid receptor. Using molecular orbital methods and conformational analysis, researchers have identified distinct conformations of this compound and its role in binding to the CB1 receptor. This interaction is crucial for understanding the molecular pharmacology of cannabinoid receptors and the development of receptor ligands (Shim et al., 2002).
Structure-Activity Relationships
Investigations into the structure-activity relationships of pyrazole derivatives related to this compound have been conducted. These studies are aimed at understanding the structural requirements for potent antagonistic activity at the cannabinoid CB1 receptor, which can inform the development of new pharmacological agents (Lan et al., 1999).
Radioligand Binding Analyses
The compound has been used in radioligand binding analyses to study its interaction with cannabinoid receptors. This research is essential for developing diagnostic tools and understanding receptor-ligand interactions in various physiological and pathological conditions (Gatley et al., 1996).
Synthesis and Biological Activity
Studies on the synthesis and biological activity of related compounds, including those with selenium, have been conducted. These compounds demonstrate a range of activities, including antioxidant and antimicrobial effects, highlighting the diverse potential applications of this class of compounds (Khalifa et al., 2015).
Synthesis Processes
Research has also focused on developing scalable and facile synthesis processes for related compounds, which is crucial for their practical application in scientific research and potential therapeutic use (Wei et al., 2016).
Properties
IUPAC Name |
N-(3,4-dichlorophenyl)-4-pyridazin-3-yloxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2N4O2/c17-13-4-3-11(10-14(13)18)20-16(23)22-8-5-12(6-9-22)24-15-2-1-7-19-21-15/h1-4,7,10,12H,5-6,8-9H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POJDADLUTGLBJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NN=CC=C2)C(=O)NC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.